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Compound of Interest

Compound Name: 4-Nitrobenzotrifluoride

Cat. No.: B1347088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 4-Nitrobenzotrifluoride (CAS

402-54-0), a pivotal chemical intermediate in various industrial and research applications. It

details the compound's physicochemical properties, synthesis, reactivity, applications, and

safety protocols, tailored for professionals in the chemical and pharmaceutical sciences.

Introduction and Overview
4-Nitrobenzotrifluoride, also known as 1-Nitro-4-(trifluoromethyl)benzene, is an aromatic

organic compound distinguished by the presence of a nitro group (-NO₂) and a trifluoromethyl

group (-CF₃) on a benzene ring.[1][2] These two potent electron-withdrawing groups

significantly influence the molecule's chemical reactivity, making it a versatile building block in

modern organic chemistry.[1][2] Its primary significance lies in its role as a key starting material

for the synthesis of a wide array of functional molecules, including active pharmaceutical

ingredients (APIs), agrochemicals, dyes, and advanced polymers.[1][2][3][4] The reduction of

its nitro group to an amine is a critical transformation that yields 4-aminobenzotrifluoride, a

crucial intermediate for numerous drugs.[1]

Common Synonyms:

1-Nitro-4-(trifluoromethyl)benzene[5]

4-Nitro-α,α,α-trifluorotoluene[6]
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p-Nitrobenzotrifluoride[7]

Physicochemical Properties
4-Nitrobenzotrifluoride is typically a colorless to light yellow, oily liquid or solid, with a

characteristic pungent or fish-like odor.[1][3][5][7] Its physical state at room temperature can

vary, as its melting point is near ambient temperatures. It is insoluble in water but soluble in

most common organic solvents, such as ethanol and ether.[3][5][8]

Property Value References

CAS Number 402-54-0 [5][6]

Molecular Formula C₇H₄F₃NO₂ [2][3][5]

Molecular Weight 191.11 g/mol [3][5][6]

Appearance
Colorless to light yellow liquid

or solid
[1][3][8]

Melting Point 38-40 °C [6][8]

Boiling Point
202-204 °C (at 760 mmHg);

81-83 °C (at 10 mmHg)
[3][6][8]

Density ~1.4 g/cm³ [3][7]

Flash Point 88 °C (190.4 °F) - closed cup [3][6]

Vapor Pressure 0.17 mmHg at 25 °C [3]

Refractive Index 1.475 - 1.477 [3]

Water Solubility Insoluble [1][3][5][8]

Synthesis and Reactivity
Synthesis
The most common industrial synthesis of 4-Nitrobenzotrifluoride involves the direct nitration

of benzotrifluoride.[1] A significant challenge in this process is achieving regioselectivity for the

para-position (position 4). The trifluoromethyl group (-CF₃) is a meta-director, meaning direct
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nitration tends to yield the 3-nitro isomer as the major product.[1] Therefore, reaction conditions

must be carefully controlled to favor the formation of the desired 4-nitro isomer.

Conventional methods employ a mixed acid system of nitric acid (HNO₃) and sulfuric acid

(H₂SO₄).[1] Research has also explored alternative nitrating agents and reaction parameters,

such as temperature and concentration, to improve the yield and selectivity of the para-isomer.

[1]
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Caption: Generalized workflow for the synthesis of 4-Nitrobenzotrifluoride.

Generalized Experimental Protocol for Nitration: This is a generalized protocol and should be

adapted and optimized with appropriate safety precautions in a laboratory setting.

Preparation: Cool a reactor vessel containing concentrated sulfuric acid to 0-5 °C with

constant stirring.

Addition of Reactant: Slowly add benzotrifluoride to the sulfuric acid, maintaining the low

temperature.

Nitration: Prepare a nitrating mixture of concentrated nitric acid and sulfuric acid. Add this

mixture dropwise to the benzotrifluoride solution, ensuring the temperature does not exceed

a predetermined limit (e.g., 10-15 °C) to control selectivity.

Reaction: After the addition is complete, allow the mixture to stir for several hours at a

controlled temperature to drive the reaction to completion.

Work-up: Quench the reaction by pouring the mixture over crushed ice. The organic layer

containing the product will separate.

Purification: Separate the organic layer, wash it with water and a mild base (e.g., sodium

bicarbonate solution) to remove residual acids, and then dry it over an anhydrous salt (e.g.,
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magnesium sulfate). The final product is purified by vacuum distillation to isolate the 4-nitro

isomer.

Chemical Reactivity
The chemistry of 4-Nitrobenzotrifluoride is dominated by its two electron-withdrawing groups.

This electronic property makes the aromatic ring electron-deficient and thus susceptible to

nucleophilic aromatic substitution.[2][3]

The most significant reaction for its application in drug development is the reduction of the nitro

group to an amine, forming 4-aminobenzotrifluoride.[1] This transformation is commonly

achieved through catalytic hydrogenation (e.g., using hydrogen gas with a palladium-on-carbon

catalyst) or with other reducing agents.[1]

4-Nitrobenzotrifluoride
(-NO₂ group)

Reduction 4-Aminobenzotrifluoride
(-NH₂ group)

Key Synthetic Step

Reducing Agent
(e.g., H₂, Pd/C)

Click to download full resolution via product page

Caption: Key reduction reaction of 4-Nitrobenzotrifluoride to its amino derivative.

The compound is stable under normal conditions but is incompatible with strong oxidizing

agents, strong reducing agents, and strong bases.[5][7][8] Aromatic nitro compounds can react

vigorously or even explosively with strong bases like sodium hydroxide.[7][8][9]

Applications in Research and Development
4-Nitrobenzotrifluoride is not typically an end-product but rather a critical intermediate. Its

unique structure is leveraged to build more complex molecules across several industries.
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Caption: Role of 4-Nitrobenzotrifluoride as a versatile chemical intermediate.

Pharmaceutical Synthesis: It is a key starting material for numerous APIs.[1] The

trifluoromethyl group is a highly valued substituent in drug design, as it can enhance

properties like metabolic stability, lipophilicity, and binding affinity.[1]

Agrochemical Synthesis: The compound serves as a precursor for various pesticides and

herbicides.[1][2][3]

Dye Industry: It is used in the production of certain dyes.[3]

Material Science: It is a starting material for advanced polymers and coatings, where the -

CF₃ group can improve solubility and performance characteristics.[1]

Spectroscopic Data
Detailed spectroscopic data is essential for the identification and characterization of 4-
Nitrobenzotrifluoride. Experimental spectra are publicly available through various chemical

databases.
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Data Type Availability References

¹H NMR Available [10][11]

¹³C NMR Available [11]

Mass Spectrometry Available (GC-MS) [10]

IR Spectroscopy Available (FTIR) [10]

Raman Spectroscopy Available (FT-Raman) [10]

Researchers should consult the referenced databases for actual spectra and peak

assignments.

Safety, Handling, and Storage
4-Nitrobenzotrifluoride is a hazardous chemical and must be handled with strict safety

precautions.

Hazard Summary
The compound is classified as highly toxic and an irritant.[6][8] Inhalation is particularly

dangerous and may be fatal.[6][12][13]

Hazard Classification GHS Hazard Codes References

Acute Toxicity, Oral H302: Harmful if swallowed [6][12]

Acute Toxicity, Inhalation H330: Fatal if inhaled [6][12]

Skin Corrosion/Irritation H315: Causes skin irritation [6][12]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation
[6][12]

Specific Target Organ Toxicity
H335: May cause respiratory

irritation
[6]

Precautionary Statements (selected):
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P260: Do not breathe dust/fume/gas/mist/vapours/spray.[9][12]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[9][13]

P284: Wear respiratory protection.[9][12][13]

P304 + P340 + P310: IF INHALED: Remove person to fresh air and keep comfortable for

breathing. Immediately call a POISON CENTER or doctor.[6]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6][9]

Recommended Handling Procedures
Engineering Controls: Use only in a well-ventilated area, preferably inside a certified

chemical fume hood.[5][13] Ensure eyewash stations and safety showers are readily

accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[5][6]

Skin Protection: Wear appropriate chemical-resistant gloves and protective clothing to

prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH/MSHA-approved respirator with appropriate

cartridges (e.g., Type P3) when ventilation is inadequate or for emergency response.[6]

[13]

General Hygiene: Wash hands thoroughly after handling.[5][9] Do not eat, drink, or smoke in

work areas.[9][12]

Storage and Disposal
Storage: Store in a cool, dry, well-ventilated area away from heat and ignition sources.[3][5]

[13] Keep containers tightly closed.[5][12][13] Store locked up and away from incompatible

substances such as strong bases, oxidizing agents, and reducing agents.[5][7][9][13]
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Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations.[12][13] Do not release into the

environment.[14]

Conclusion
4-Nitrobenzotrifluoride is a compound of significant industrial and academic interest. Its value

is derived from the unique electronic properties imparted by the nitro and trifluoromethyl

functional groups, which make it an essential and versatile intermediate. While its utility in the

synthesis of pharmaceuticals, agrochemicals, and advanced materials is well-established, its

hazardous nature necessitates strict adherence to safety and handling protocols. A thorough

understanding of its properties, reactivity, and safety requirements is crucial for its effective and

safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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